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hydrochloride

CAS No.: 2126179-10-8

Cat. No.: B2479485

Get Quote

Executive Summary
Piperidine-3-sulfonyl fluoride hydrochloride (CAS: 1936486-65-5 for free base analog

context) represents a high-value "SuFExable" building block. Unlike traditional electrophiles

(e.g., acrylamides) that target cysteine, this compound utilizes the Sulfur-Fluoride Exchange

(SuFEx) mechanism to target a broader range of nucleophiles, including Tyrosine, Serine, and

Lysine.[1][2]

Its core value lies in its "Goldilocks" reactivity: the aliphatic sulfonyl fluoride moiety is kinetically

stable in aqueous physiological buffer (pH 7.4) but becomes highly reactive upon specific

protein binding, making it an ideal candidate for Fragment-Based Drug Discovery (FBDD) and

Covalent Probe Design.

Chemical Identity & Physicochemical Profile[3][4][5]
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Property Data / Description

Chemical Name Piperidine-3-sulfonyl fluoride hydrochloride

Structure
A piperidine ring with a sulfonyl fluoride (-SO₂F)

group at the C3 position.[3][4][5][6][7][8][9]

Molecular Formula C₅H₁₀FNO₂S[7][10][11] · HCl

Molecular Weight ~203.66 g/mol (Salt); 167.20 g/mol (Free Base)

Physical State White to off-white crystalline solid (Hygroscopic)

Solubility
High in water, DMSO, Methanol (due to HCl salt

form).

Acidity (pKa)
Piperidine Nitrogen: ~10–11 (Protonated in salt

form).

Stability

Hydrolysis: High stability at pH 7.4 (Half-life >

24h). Thermal: Stable up to >100°C (unlike

sulfonyl chlorides).

Structural Significance
Piperidine Scaffold: A privileged pharmacophore found in numerous FDA-approved drugs

(e.g., Donepezil, Ritalin). It provides solubility and defined 3D vectors for binding.

Sulfonyl Fluoride (-SO₂F): A bioisostere of the sulfonyl chloride but with vastly superior

metabolic stability. It acts as a "sleeping beauty" warhead—inert until activated by the local

environment of a protein pocket.

Mechanistic Reactivity: The SuFEx Paradigm
The defining feature of this compound is its ability to undergo Sulfur(VI)-Fluoride Exchange

(SuFEx).[2] Unlike Sɴ2 reactions of alkyl halides, SuFEx at the sulfur center is heterolytic and

driven by the unique stability of the fluoride leaving group.[12]

Mechanism of Action
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The reaction does not proceed via a radical mechanism. Instead, it follows a concerted

substitution pathway where the fluoride ion is displaced by a nucleophile (Nu⁻).

Key Reactivity Factors:

Proton Stabilization: In aqueous media, the departing fluoride ion is stabilized by hydrogen

bonding (H-F interactions), often assisted by the protein environment.

Transition State: The sulfur atom expands its coordination to a pentacoordinate transition

state before expelling fluoride.

Selectivity: It shows a preference for Tyrosine (Tyr) and Lysine (Lys) residues, expanding the

"druggable" cysteinome to the "tyrosinome."

Visualization: SuFEx Activation Pathway
The following diagram illustrates the activation of the sulfonyl fluoride warhead by a Tyrosine

residue within a protein binding pocket.
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 Kd (Affinity) Pentacoordinate
Transition State

 Nucleophilic Attack
(Tyr-OH / Lys-NH2) 

Covalent Adduct
(Protein-SO2-Piperidine) S-F Bond Cleavage 

Fluoride Ion (F-)
Leaving Group

Click to download full resolution via product page

Figure 1: The SuFEx ligation mechanism. The warhead remains inert until specific binding

brings a nucleophile into proximity, triggering the release of fluoride.

Experimental Protocols
Storage and Handling (Self-Validating Protocol)
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Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The HCl salt is

hygroscopic; moisture absorption can lead to slow hydrolysis to the sulfonic acid.

Validation: Before use, dissolve a small aliquot in DMSO-d6. A ¹⁹F NMR scan should show a

distinct singlet around +60 to +65 ppm (relative to CFCl₃). The appearance of a fluoride ion

peak (-120 ppm) indicates degradation.

Covalent Fragment Screening Workflow
This protocol describes how to use Piperidine-3-sulfonyl fluoride HCl to identify novel binding

sites.

Reagents:

Target Protein (10 µM in HEPES pH 7.4).

Compound Stock (100 mM in DMSO).

LC-MS/MS system.

Step-by-Step Methodology:

Incubation: Dilute the compound to 100 µM (10x excess) into the protein solution. Incubate

at 37°C for 4-24 hours.

Why: Aliphatic sulfonyl fluorides react slower than aromatic ones; extended incubation

ensures capture of slow-reacting nucleophiles.

Quenching: Add 1% Formic Acid to stop the reaction and denature the protein.

Analysis (Intact Mass): Inject onto LC-MS.

Success Criteria: Look for a mass shift of +147.19 Da (Molecular weight of piperidine-

sulfonyl fragment minus Fluoride).

Peptide Mapping: Digest the labeled protein with Trypsin and analyze via MS/MS to identify

the exact modified residue (Tyr, Lys, Ser).
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Synthesis of Sulfonyl Fluorides (General Route)
If the specific HCl salt is unavailable, it can be synthesized from the corresponding sulfonyl

chloride.

Piperidine-3-sulfonyl Chloride
(Protected Amine)

Reaction: MeCN/H2O, RT, 4h
(Cl -> F Exchange)

+ Reagent

KHF2 (Potassium Bifluoride)
or KF + 18-Crown-6

HCl/Dioxane Treatment
(If Boc-protected)

Piperidine-3-sulfonyl fluoride HCl

Click to download full resolution via product page

Figure 2: Synthetic route for converting sulfonyl chlorides to fluorides using bifluoride activation,

followed by salt formation.

Applications in Drug Discovery[1][2][10][14][15]
Fragment-Based Drug Discovery (FBDD)
Piperidine-3-sulfonyl fluoride serves as a "fully functionalized fragment."

Solubility: The piperidine amine allows for rapid diversification via amide coupling or

reductive amination after a hit is identified.

Vector Exploration: The 3-position geometry probes specific sub-pockets that 4-substituted

piperidines cannot reach.
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Chemical Biology Probes
Researchers use this compound to map the "ligandable" proteome. By attaching a biotin linker

to the piperidine nitrogen, the molecule becomes a pull-down probe to enrich proteins that have

reactive pockets capable of accommodating the piperidine ring.

Safety & Toxicology
Hazard Classification: Acute Toxic (Oral), Skin/Eye Irritant.[13] Specific Risk: Hydrolysis

releases Fluoride ions (F⁻) and Hydrochloric acid (HCl).

Handling: Always use in a fume hood. Wear nitrile gloves.

Disposal: Do not mix with strong acids. Dispose of as halogenated organic waste.

First Aid: In case of skin contact, wash with Calcium Gluconate gel if available (standard HF

protocol), or copious water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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